Cas no 124236-37-9 (methyl 5-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: methyl 5-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 124236-37-9
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD08741523
• CID: 103838
• PubChem ID: 18996919
• Update Time: 2025-05-19

methyl 5-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(trifluoromethyl)picolinate
• 5-Trifluoromethyl-pyridine-2-carboxylic acidmethyl ester
• 2-Pyridinecarboxylicacid, 5-(trifluoromethyl)-, methyl ester
• Methyl 5-(trifluoromethyl)pyridine-2-carboxylate
• METHYL 5-(TRIFLUOROMETHYL)PYRIDIN-CARBOXYLATE
• Methyl 3-(trifluoroMethyl)-5-pyridinecarboxylate
• Methyl 5-(trifluoromethyl)picolinate
• 2-Pyridinecarboxylic acid,5-(trifluoromethyl)-,methyl ester
• A2620
• 5-trifluoromethylpyridine-2-carboxylic acid methyl ester
• EN300-131063
• 5-Trifluoromethyl-pyridine-2-carboxylic acid methyl ester, AldrichCPR
• Methyl 5-(Trifluoromethyl)-2-Pyridinecarboxylate
• AKOS005255958
• AB48792
• SCHEMBL472553
• 2-Pyridinecarboxylic acid, 5-(trifluoromethyl)-, methyl ester
• 5-TRIFLUOROMETHYL-PYRIDINE-2-CARBOXYLICACIDMETHYLESTER
• 5-(Trifluoromethyl)-pyridine-2-carboxylic acid methyl ester
• CS-W015384
• AMY1767
• METHYL 5-(TRIFLUOROMETHYL)PYRIDIN-2-CARBOXYLATE
• AC-27889
• FT-0602293
• 124236-37-9
• AS-30460
• Methyl5-(trifluoromethyl)picolinate
• DTXSID50597233
• SY022681
• MFCD08741523
• BCP11638
• 5-Trifluoromethyl-pyridine-2-carboxylic acid methyl ester
• J-522423
• STL554847
• BBL101053
• methyl 5-(trifluoromethyl)pyridine-2-carboxylate

• MDL： MFCD08741523
• Inchi： 1S/C8H6F3NO2/c1-14-7(13)6-3-2-5(4-12-6)8(9,10)11/h2-4H,1H3
• InChI Key： CHRQADSGOKVKER-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OC)C=C1)(F)F

Computed Properties

• Exact Mass: 205.03500
• Monoisotopic Mass: 205.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.331±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 248.0±40.0 ºC (760 Torr),
• Flash Point: 103.8±27.3 ºC,
• Refractive Index: 1.446
• Solubility: Slightly soluble (8.4 g/l) (25 º C),
• PSA: 39.19000
• LogP: 1.88700

methyl 5-(trifluoromethyl)pyridine-2-carboxylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on methyl 5-(trifluoromethyl)pyridine-2-carboxylate

Recent Advances in the Application of Methyl 5-(Trifluoromethyl)pyridine-2-carboxylate (CAS: 124236-37-9) in Chemical Biology and Pharmaceutical Research

Methyl 5-(trifluoromethyl)pyridine-2-carboxylate (CAS: 124236-37-9) has recently emerged as a key building block in medicinal chemistry and drug discovery. This heterocyclic compound, characterized by its trifluoromethyl group and ester functionality, has demonstrated remarkable versatility in the synthesis of bioactive molecules. Recent literature highlights its growing importance as a privileged scaffold in the development of kinase inhibitors, antimicrobial agents, and CNS-targeting pharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated the compound's utility in developing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized methyl 5-(trifluoromethyl)pyridine-2-carboxylate as a core structure, achieving significant improvements in both potency (IC50 values in the low nanomolar range) and metabolic stability compared to previous generations of inhibitors. The trifluoromethyl group was found to play a crucial role in enhancing membrane permeability and binding affinity through favorable hydrophobic interactions.

In the field of antimicrobial research, a team from the University of Tokyo recently reported (Bioorganic & Medicinal Chemistry, 2023) the development of novel quorum sensing inhibitors derived from this compound. The electron-withdrawing nature of the trifluoromethyl group was shown to significantly influence the electronic properties of the pyridine ring, enabling selective inhibition of bacterial communication pathways without affecting growth. This approach offers promise for addressing antibiotic resistance by targeting virulence rather than viability.

Ongoing preclinical studies (as documented in recent patent applications WO2023187642 and WO2023209183) reveal expanding applications in CNS drug development. The compound's ability to cross the blood-brain barrier, combined with its metabolic stability, makes it particularly valuable for designing neuroprotective agents and treatments for neurodegenerative diseases. Current research focuses on optimizing the ester moiety for improved pharmacokinetic properties while maintaining the advantageous characteristics imparted by the trifluoromethyl group.

From a synthetic chemistry perspective, recent advances (Organic Process Research & Development, 2023) have improved the scalable production of methyl 5-(trifluoromethyl)pyridine-2-carboxylate, addressing previous challenges in regioselective functionalization. New catalytic systems have achieved yields exceeding 85% with excellent purity, making this intermediate more accessible for pharmaceutical development programs.

The compound's unique combination of physicochemical properties - including its moderate lipophilicity (logP ~2.1), polar surface area (45 Ų), and metabolic stability - continues to attract attention from medicinal chemists. As research progresses, we anticipate seeing more clinical candidates incorporating this versatile scaffold, particularly in areas requiring targeted delivery and sustained action.